Cas no 56481-30-2 (1-Chloro-3-methylimidazo[1,5-a]pyrazine)

1-Chloro-3-methylimidazo[1,5-a]pyrazine structure
56481-30-2 structure
Product Name:1-Chloro-3-methylimidazo[1,5-a]pyrazine
CAS No:56481-30-2
MF:C7H6ClN3
MW:167.595639705658
CID:945400
PubChem ID:293611
Update Time:2025-04-19

1-Chloro-3-methylimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-3-methylimidazo[1,5-a]pyrazine
    • 1-Chlor-3-methylimidazo<1,5-a>pyrazin
    • 56481-30-2
    • DB-147426
    • NSC-160450
    • NSC 160450
    • 1-Chloro-3-methylimidazo(1,5-a)pyrazine
    • DTXSID20303707
    • NSC160450
    • Inchi: 1S/C7H6ClN3/c1-5-10-7(8)6-4-9-2-3-11(5)6/h2-4H,1H3
    • InChI Key: BZFSDOWBHXASLN-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NC=CN2C(C)=N1

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 167.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.43
  • Refractive Index: 1.681
  • PSA: 30.19000
  • LogP: 1.69110

1-Chloro-3-methylimidazo[1,5-a]pyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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